1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol

• IUPAC Name: 1-carbazol-9-yl-3-(3-methoxyanilino)propan-2-ol
• InChI: InChI=1S/C22H22N2O2/c1-26-18-8-6-7-16(13-18)23-14-17(25)15-24-21-11-4-2-9-19(21)20-10-3-5-12-22(20)24/h2-13,17,23,25H,14-15H2,1H3
• InChI Key: XSHXZGUPONVCNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol, also known as CMPI, is a synthetic compound that belongs to the class of beta-adrenergic receptor antagonists. It is commonly used in scientific research to study the biochemical and physiological effects of beta-blockers on the human body.

Mechanism of Action

1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol works by blocking the beta-adrenergic receptors in the body, specifically the beta-1 receptors in the heart. This results in a decrease in heart rate, blood pressure, and cardiac output. This compound also inhibits the release of renin, which plays a role in regulating blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a decrease in heart rate, blood pressure, and cardiac output. It also inhibits the release of renin and reduces the workload on the heart. This compound has been shown to have anti-tumor properties and may have potential as a cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol in lab experiments include its ability to selectively block beta-1 receptors in the heart and its potential as a cancer therapy. The limitations of using this compound in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

For the study of 1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol include further investigation into its anti-tumor properties and its potential as a cancer therapy. There is also a need for more research into the off-target effects of this compound and the development of more selective beta-blockers.

Synthesis Methods

The synthesis of 1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol involves a multi-step process that includes the reaction of 3-methoxyaniline with 9H-carbazole-9-carbaldehyde in the presence of a Lewis acid catalyst. The resulting product is then reduced with sodium borohydride to yield the desired this compound compound.

Scientific Research Applications

1-(9H-carbazol-9-yl)-3-[(3-methoxyphenyl)amino]-2-propanol is widely used in scientific research to study the effects of beta-blockers on the human body. It is commonly used in the study of cardiovascular diseases, such as hypertension, arrhythmias, and heart failure. This compound is also used in the study of cancer, as beta-blockers have been shown to have anti-tumor properties.